(3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide

• Molecular Formula: C9H14N2OS
• Molecular Weight: 198.29 g/mol
• IUPAC Name: (3S)-3-amino-3-(2,5-dimethylthiophen-3-yl)propanamide
• InChI: InChI=1S/C9H14N2OS/c1-5-3-7(6(2)13-5)8(10)4-9(11)12/h3,8H,4,10H2,1-2H3,(H2,11,12)/t8-/m0/s1
• InChI Key: CSPCYNIGAMDVCY-QMMMGPOBSA-N
• Isomeric SMILES: CC1=CC(=C(S1)C)[C@H](CC(=O)N)N
• Canonical SMILES: CC1=CC(=C(S1)C)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide is a chiral small molecule featuring a thiophene ring substituted with methyl groups at the 2- and 5-positions, an amino group at the stereogenic 3S position, and a terminal amide moiety. While specific data on its synthesis or applications are absent in the provided evidence, its structural features suggest relevance in medicinal chemistry or materials science. Thiophene derivatives are often explored for their electronic properties and bioactivity, with substituents modulating solubility, stability, and binding interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2,5-dimethylthiophene and (S)-3-aminopropanoic acid.

Formation of Intermediate: The 2,5-dimethylthiophene undergoes a halogenation reaction to introduce a halogen atom at the 3-position, forming 3-halogen-2,5-dimethylthiophene.

Coupling Reaction: The intermediate is then coupled with (S)-3-aminopropanoic acid under appropriate conditions to form the desired product. This step may involve the use of coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to facilitate the amide bond formation.

Industrial Production Methods

Industrial production methods for (3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include:

Optimization of Reaction Conditions: Adjusting temperature, solvent, and reaction time to maximize yield.

Purification Techniques: Utilizing techniques such as recrystallization, chromatography, or distillation to purify the final product.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The amide group can be reduced to an amine under appropriate conditions.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as m-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or borane (BH3) can be employed for reduction reactions.

Substitution: Nucleophilic substitution reactions may involve reagents such as alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Conversion of the amide group to an amine.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

(3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, such as antimicrobial or anticancer activity.

Industry: Utilized in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of (3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide involves its interaction with specific molecular targets. The amino group and thiophene ring may interact with enzymes or receptors, leading to modulation of biological pathways. The exact molecular targets and pathways involved would depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiophene-Based Analogs

(3S)-3-Amino-3-(5-methylthiophen-3-yl)propanamide (CAS: 1867625-10-2)

• Molecular Formula : C₈H₁₂N₂OS (vs. C₉H₁₄N₂OS for the target compound).
• Substituents : Single methyl group at the 5-position of the thiophene ring.
• Key Differences :
  • The target compound’s 2,5-dimethyl substitution introduces steric hindrance and enhanced lipophilicity (predicted logP increase ~0.5–1.0).
  • The additional methyl group may improve metabolic stability by shielding reactive sites .

5-Amino-3-hydroxy-1H-pyrazol-1-yl)(2,4-diamino-3-cyanothiophene-5-yl)methanone (7a)

• Structure: Thiophene with diamino and cyano groups, conjugated to a pyrazole-hydroxy moiety.

Non-Thiophene Analogs: 3-Chloro-N-phenyl-phthalimide

• Structure : Phthalimide core with chloro and phenyl substituents.
• Comparison: Electronic Effects: The chloro group is electron-withdrawing, contrasting with the electron-donating methyl groups in the thiophene analog. Applications: Used in polyimide synthesis, highlighting divergent utility (materials science vs.

Structural and Functional Analysis

Table 1: Key Properties of Compared Compounds

Compound Name	Molecular Formula	Substituents	Molecular Weight	Predicted logP
Target Compound	C₉H₁₄N₂OS	2,5-dimethylthiophen-3-yl	~198.3*	~1.8
(3S)-3-Amino-3-(5-methylthiophen-3-yl)propanamide	C₈H₁₂N₂OS	5-methylthiophen-3-yl	184.26	~1.3
3-Chloro-N-phenyl-phthalimide	C₁₄H₈ClNO₂	Chloro, phenyl	265.67	~2.5

*Calculated based on analog data.

Steric and Electronic Effects

• Chirality: The 3S configuration may influence enantioselective interactions, a critical factor in drug-receptor binding absent in non-chiral analogs like 3-chloro-N-phenyl-phthalimide .

Biological Activity

(3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, examining its interactions with biological macromolecules, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide is $C_{11}H_{15}N_{2}OS$, with a molecular weight of approximately 198.29 g/mol. The presence of a thiophene ring enhances its lipophilicity, which may influence its pharmacokinetics and biological interactions.

Property	Value
Molecular Formula	$C_{11}H_{15}N_{2}OS$
Molecular Weight	198.29 g/mol
CAS Number	1249159-67-8

Research indicates that (3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide may interact with various biological macromolecules, including proteins and nucleic acids. The thiophene moiety is known for its diverse biological activities, which can include:

• Antimicrobial Activity : Compounds containing thiophene rings have shown effectiveness against various bacterial strains.
• Anticancer Properties : Similar compounds have been investigated for their potential to inhibit tumor growth and induce apoptosis in cancer cells.

Pharmacological Studies

Several studies have explored the pharmacological properties of this compound:

• Antitumor Activity : A study demonstrated that derivatives of thiophene exhibited cytotoxic effects on cancer cell lines, suggesting that (3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide may have similar properties.
• Enzyme Inhibition : Investigations into enzyme interactions revealed that compounds with similar structures could inhibit key metabolic enzymes involved in cancer progression.

Case Studies

• Study on Antimicrobial Efficacy : A comparative analysis of (3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide against standard antibiotics showed promising results in inhibiting the growth of resistant bacterial strains.
• Cancer Cell Line Testing : In vitro studies using various cancer cell lines indicated that the compound significantly reduced cell viability at certain concentrations, highlighting its potential as an anticancer agent.

Q & A

Q. Basic Research Focus

• Nuclear Magnetic Resonance (NMR) : 1H/13C NMR to verify the thiophene substitution pattern, stereochemistry, and amide bond formation .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) for molecular weight confirmation and detection of synthetic byproducts .
• High-Performance Liquid Chromatography (HPLC) : Chiral HPLC to validate enantiomeric excess (>98% for pharmacological studies) .
  Advanced Tip : Pair X-ray crystallography with computational modeling (e.g., DFT) to resolve ambiguous stereochemical assignments .

How can researchers investigate the biological mechanism of action of this compound, particularly its interaction with enzymes or receptors?

Q. Advanced Research Focus

• Enzyme Inhibition Assays : Use fluorogenic substrates or radiolabeled ligands to measure inhibition constants (Ki) for target enzymes (e.g., kinases or proteases) .
• Surface Plasmon Resonance (SPR) : Quantify binding affinity (KD) to receptors or proteins in real-time .
• Molecular Dynamics (MD) Simulations : Model interactions between the thiophene moiety and hydrophobic binding pockets of targets .
  Validation : Cross-validate findings with knockout cell lines or competitive binding assays using known inhibitors .

How should contradictory data regarding the compound’s biological activity (e.g., antimicrobial vs. cytotoxic effects) be resolved?

Q. Advanced Research Focus

• Dose-Response Studies : Test activity across a broad concentration range (nM to mM) to distinguish specific effects from off-target toxicity .
• Orthogonal Assays : Combine cell viability assays (MTT) with bacterial growth inhibition tests to isolate context-dependent activity .
• Metabolomic Profiling : Identify metabolic pathway perturbations using LC-MS to clarify mechanisms underlying contradictory results .

What strategies are effective in optimizing the compound’s stability under varying storage and experimental conditions?

Q. Advanced Research Focus

• Forced Degradation Studies : Expose the compound to heat (40–60°C), UV light, and pH extremes (2–12) to identify degradation products via LC-MS .
• Lyophilization : Improve long-term stability by lyophilizing in inert buffers (e.g., PBS with 5% trehalose) .
• Protective Formulations : Use antioxidants (e.g., ascorbic acid) or light-resistant containers to mitigate oxidation or photodegradation .

What computational approaches predict the compound’s pharmacokinetic properties and target selectivity?

Q. Advanced Research Focus

• QSAR Modeling : Corrogate structural features (e.g., logP, polar surface area) with bioavailability data from analogs .
• Molecular Docking : Screen against protein databases (e.g., PDB) to prioritize high-affinity targets .
• ADMET Prediction : Use tools like SwissADME to estimate absorption, metabolism, and toxicity risks .

What challenges arise in scaling up synthesis while maintaining enantiomeric purity, and how are they addressed?

Q. Advanced Research Focus

• Continuous Flow Reactors : Enhance reaction control and reduce racemization during amide bond formation .
• Chiral Catalysts : Employ immobilized enzymes (e.g., lipases) or transition-metal catalysts for large-scale asymmetric synthesis .
• In-Line Analytics : Integrate real-time HPLC monitoring to detect and correct enantiomeric drift during production .